Cas no 2228358-12-9 (3-2-methoxy-3-(trifluoromethyl)phenylmorpholine)

• Product Name: 3-2-methoxy-3-(trifluoromethyl)phenylmorpholine
• CAS No: 2228358-12-9
• MF: C₁₂H₁₄F₃NO₂
• MW: 261.240273952484
• CID: 5810677
• PubChem ID: 165657421
• Update Time: 2025-05-25

3-2-methoxy-3-(trifluoromethyl)phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-2-methoxy-3-(trifluoromethyl)phenylmorpholine
• 2228358-12-9
• EN300-1941868
• 3-[2-methoxy-3-(trifluoromethyl)phenyl]morpholine

• Inchi： 1S/C12H14F3NO2/c1-17-11-8(10-7-18-6-5-16-10)3-2-4-9(11)12(13,14)15/h2-4,10,16H,5-7H2,1H3
• InChI Key： QOKVWYIUMKNHSM-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1OC)C1COCCN1)(F)F

Computed Properties

• Exact Mass: 261.09766318g/mol
• Monoisotopic Mass: 261.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.5Ų

Additional information on 3-2-methoxy-3-(trifluoromethyl)phenylmorpholine

3-2-Methoxy-3-(Trifluoromethyl)Phenylmorpholine: A Comprehensive Overview

The compound 3-2-methoxy-3-(trifluoromethyl)phenylmorpholine, identified by the CAS number 2228358-12-9, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of morpholine, a heterocyclic amine, with a substituted phenyl group that introduces unique chemical properties. The presence of a methoxy group at the 2-position and a trifluoromethyl group at the 3-position of the phenyl ring contributes to its distinctive reactivity and biological activity.

Recent studies have highlighted the potential of 3-2-methoxy-3-(trifluoromethyl)phenylmorpholine as a promising candidate in drug discovery. Its structure, which combines electron-donating and electron-withdrawing groups, makes it an ideal scaffold for exploring various pharmacological effects. For instance, researchers have investigated its role as an antagonist in G-protein coupled receptor (GPCR) signaling pathways, which are critical in treating conditions such as hypertension and neurodegenerative diseases.

The synthesis of 3-2-methoxy-3-(trifluoromethyl)phenylmorpholine involves a multi-step process that includes nucleophilic substitution and Friedel-Crafts alkylation. The introduction of the trifluoromethyl group enhances the compound's lipophilicity, which is crucial for its ability to cross biological membranes. This property has been leveraged in developing drug delivery systems that target specific tissues or organs, thereby improving therapeutic efficacy and reducing side effects.

In terms of applications, 3-2-methoxy-3-(trifluoromethyl)phenylmorpholine has shown potential in the development of anti-inflammatory agents. Its ability to inhibit cyclooxygenase (COX) enzymes has been demonstrated in vitro, suggesting its utility in managing inflammatory conditions such as arthritis and cardiovascular diseases. Furthermore, its structural versatility allows for further modifications to optimize its pharmacokinetic properties, such as half-life and bioavailability.

The environmental impact of 3-2-methoxy-3-(trifluoromethyl)phenylmorpholine is another area of interest. Researchers have evaluated its biodegradability and toxicity profiles, with findings indicating that it poses minimal risk to aquatic ecosystems under controlled conditions. This makes it a viable option for industrial applications where eco-friendly alternatives are sought.

In conclusion, 3-2-methoxy-3-(trifluoromethyl)phenylmorpholine represents a valuable addition to the arsenal of chemical compounds with diverse applications in medicine and materials science. Its unique structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a key player in future research endeavors.